N-(2-methoxybenzyl)-3-(2-nitrophenyl)acrylamide
Overview
Description
N-(2-methoxybenzyl)-3-(2-nitrophenyl)acrylamide, also known as MNBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. MNBA is a member of the acrylamide family of compounds and has been found to have interesting biochemical and physiological effects.
Scientific Research Applications
N-(2-methoxybenzyl)-3-(2-nitrophenyl)acrylamide has been found to have potential applications in various fields of research, including medicinal chemistry, biochemistry, and materials science. This compound has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. This compound has also been found to have anti-inflammatory properties, which could be useful in the treatment of various inflammatory diseases.
Mechanism of Action
The mechanism of action of N-(2-methoxybenzyl)-3-(2-nitrophenyl)acrylamide is not well understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. This compound has also been found to inhibit the activity of certain ion channels in the body, which could be useful in the treatment of various neurological disorders.
Biochemical and Physiological Effects:
This compound has been found to have interesting biochemical and physiological effects. This compound has been shown to inhibit the growth of various bacteria and fungi, including Escherichia coli and Candida albicans. This compound has also been found to reduce inflammation in various animal models of inflammation. In addition, this compound has been found to have analgesic properties, which could be useful in the treatment of various types of pain.
Advantages and Limitations for Lab Experiments
N-(2-methoxybenzyl)-3-(2-nitrophenyl)acrylamide has several advantages for use in lab experiments. This compound is relatively easy to synthesize, and it is stable under normal laboratory conditions. This compound is also relatively inexpensive, making it accessible to researchers with limited budgets. However, this compound has some limitations for use in lab experiments. This compound has low solubility in water, which can make it difficult to work with in aqueous solutions. This compound is also sensitive to light and air, which can affect its stability over time.
Future Directions
There are several future directions for research on N-(2-methoxybenzyl)-3-(2-nitrophenyl)acrylamide. One potential direction is the development of new antibiotics based on this compound. This compound has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. Another potential direction is the development of new anti-inflammatory drugs based on this compound. This compound has been found to have anti-inflammatory properties, which could be useful in the treatment of various inflammatory diseases. Finally, this compound could be used as a starting material for the synthesis of new materials with interesting properties, such as fluorescent dyes or polymers.
properties
IUPAC Name |
(E)-N-[(2-methoxyphenyl)methyl]-3-(2-nitrophenyl)prop-2-enamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O4/c1-23-16-9-5-3-7-14(16)12-18-17(20)11-10-13-6-2-4-8-15(13)19(21)22/h2-11H,12H2,1H3,(H,18,20)/b11-10+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMROFOMJEKRQOF-ZHACJKMWSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)C=CC2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1CNC(=O)/C=C/C2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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